Cas no 2228376-37-0 (tert-butyl N-1-amino-3-(ethylsulfanyl)propan-2-ylcarbamate)

Tert-butyl N-1-amino-3-(ethylsulfanyl)propan-2-ylcarbamate is a protected amine derivative featuring a tert-butoxycarbonyl (Boc) group and an ethylsulfanyl side chain. This compound is primarily used as an intermediate in organic synthesis, particularly in peptide chemistry and pharmaceutical research. The Boc group provides selective protection for the amine functionality, enabling controlled deprotection under mild acidic conditions. The ethylsulfanyl moiety offers potential for further functionalization, making it valuable in the development of sulfur-containing bioactive molecules. Its stability under basic conditions and compatibility with a range of coupling reagents enhance its utility in multi-step synthetic routes. The compound is typically handled under inert conditions to preserve its reactivity.
tert-butyl N-1-amino-3-(ethylsulfanyl)propan-2-ylcarbamate structure
2228376-37-0 structure
Product Name:tert-butyl N-1-amino-3-(ethylsulfanyl)propan-2-ylcarbamate
CAS No:2228376-37-0
MF:C10H22N2O2S
MW:234.358881473541
CID:6170304
PubChem ID:165713217
Update Time:2025-11-01

tert-butyl N-1-amino-3-(ethylsulfanyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-1-amino-3-(ethylsulfanyl)propan-2-ylcarbamate
    • tert-butyl N-[1-amino-3-(ethylsulfanyl)propan-2-yl]carbamate
    • EN300-1883723
    • 2228376-37-0
    • Inchi: 1S/C10H22N2O2S/c1-5-15-7-8(6-11)12-9(13)14-10(2,3)4/h8H,5-7,11H2,1-4H3,(H,12,13)
    • InChI Key: VKIIBKRHZWBPRC-UHFFFAOYSA-N
    • SMILES: S(CC)CC(CN)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 234.14019912g/mol
  • Monoisotopic Mass: 234.14019912g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 89.6Ų

tert-butyl N-1-amino-3-(ethylsulfanyl)propan-2-ylcarbamate Pricemore >>

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Additional information on tert-butyl N-1-amino-3-(ethylsulfanyl)propan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-1-amino-3-(ethylsulfanyl)propan-2-ylcarbamate (CAS No. 2228376-37-0)

The compound tert-butyl N-1-amino-3-(ethylsulfanyl)propan-2-ylcarbamate (CAS No. 2228376-37-0) is a specialized organic intermediate with significant applications in pharmaceutical synthesis and biochemical research. Its unique structure, featuring a tert-butyl carbamate group and an ethylsulfanyl moiety, makes it a valuable building block for the development of peptide-based therapeutics and small molecule drugs. Researchers and manufacturers are increasingly interested in this compound due to its role in drug discovery and medicinal chemistry.

In recent years, the demand for high-purity intermediates like tert-butyl N-1-amino-3-(ethylsulfanyl)propan-2-ylcarbamate has surged, driven by advancements in targeted drug delivery and personalized medicine. This compound is often utilized in the synthesis of protease inhibitors and enzyme modulators, which are critical in treating conditions such as metabolic disorders and inflammatory diseases. Its CAS No. 2228376-37-0 is frequently searched in scientific databases and patent literature, reflecting its growing importance in biopharmaceutical innovation.

One of the key features of this compound is its chemical stability under various reaction conditions, making it suitable for multi-step synthetic routes. The tert-butyl group provides excellent protection for the amino functionality, while the ethylsulfanyl side chain offers versatility for further functionalization. These properties align with current trends in green chemistry, where researchers prioritize atom-efficient and sustainable synthesis methods. As a result, tert-butyl N-1-amino-3-(ethylsulfanyl)propan-2-ylcarbamate is often discussed in the context of environmentally friendly chemical processes.

The compound's relevance extends to academic research, where it is used to study structure-activity relationships (SAR) in drug design. Its molecular weight and solubility profile make it compatible with high-throughput screening platforms, a hot topic in modern drug development. Additionally, its CAS No. 2228376-37-0 is frequently cited in publications exploring new therapeutic targets, such as G-protein-coupled receptors (GPCRs) and kinase inhibitors.

From an industrial perspective, tert-butyl N-1-amino-3-(ethylsulfanyl)propan-2-ylcarbamate is manufactured under strict quality control standards to meet the needs of GMP-compliant production. Its scalability and reproducibility are critical for large-scale pharmaceutical applications, a topic frequently searched by process chemists and supply chain managers. The compound's safety data and handling guidelines are also well-documented, ensuring compliance with global regulatory frameworks.

In summary, tert-butyl N-1-amino-3-(ethylsulfanyl)propan-2-ylcarbamate (CAS No. 2228376-37-0) is a pivotal compound in modern chemistry and pharmaceutical sciences. Its applications span from early-stage research to commercial drug production, addressing pressing challenges in healthcare and biotechnology. As the scientific community continues to explore its potential, this compound remains a subject of high interest in both academic and industrial settings.

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